Cas no 3507-18-4 (6-methyl-1,3-benzothiazole-2-carboxylic acid)

6-Methyl-1,3-benzothiazole-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzothiazole core with a methyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its benzothiazole scaffold contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular frameworks. The carboxylic acid moiety allows for further functionalization through esterification, amidation, or other derivatization reactions. The methyl group at the 6-position can influence electronic and steric properties, offering tailored reactivity for specific applications. This compound is typically characterized by high purity and consistent performance in synthetic workflows.

6-methyl-1,3-benzothiazole-2-carboxylic acid structure

3507-18-4 structure

Product Name:6-methyl-1,3-benzothiazole-2-carboxylic acid

CAS No:3507-18-4

MF:C₉H₇NO₂S

MW:193.222380876541

MDL:MFCD11217428

CID:295866

PubChem ID:45077771

Update Time:2025-05-27

6-methyl-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolecarboxylicacid, 6-methyl-
- 2-Benzothiazolecarboxylicacid,6-methyl-(7CI,8CI,9CI)
- 6-Methylbenzo[d]thiazole-2-carboxylic acid
- 6-Methyl-1,3-benzothiazole-2-carboxylic acid
- 6-Methyl-2-benzothiazolecarboxylic acid
- AM806077
- MFCD11217428
- CS-0187967
- SCHEMBL2210476
- DTXSID30663384
- A919265
- 3507-18-4
- AKOS006306453
- 2-benzothiazolecarboxylic acid,6-methyl-
- 6-methylbenzo[d]thiazole-2-carboxylicacid
- DS-10289
- FT-0703253
- DB-307186
- 6-Methyl-benzothiazole-2-carboxylic acid
- 6-methyl-1,3-benzothiazole-2-carboxylic acid
- MDL： MFCD11217428
- Inchi： 1S/C9H7NO2S/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： OIWCTIAIDPNAOO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=NC2C=CC(C)=CC1=2

Computed Properties

Exact Mass: 193.01981
Monoisotopic Mass: 193.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4A^2
XLogP3: 2.6

Experimental Properties

PSA: 50.19

6-methyl-1,3-benzothiazole-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

6-methyl-1,3-benzothiazole-2-carboxylic acid Pricemore >>

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